Cas no 1227574-46-0 (2-Chloro-4-fluoro-3-trifluoromethylpyridine)

• Product Name: 2-Chloro-4-fluoro-3-trifluoromethylpyridine
• CAS No: 1227574-46-0
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• MDL: MFCD16610402
• CID: 4579206
• PubChem ID: 12774579
• Update Time: 2025-08-04

2-Chloro-4-fluoro-3-trifluoromethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-3-(trifluoromethyl)pyridine
• Pyridine, 2-chloro-4-fluoro-3-(trifluoromethyl)-
• 1227574-46-0
• DTXSID001253078
• G65796
• 2-Chloro-4-fluoro-3-trifluoromethylpyridine
• MFCD16610402
• SB55265

• MDL： MFCD16610402
• Inchi： 1S/C6H2ClF4N/c7-5-4(6(9,10)11)3(8)1-2-12-5/h1-2H
• InChI Key： GAWLMPJOUJYZSV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 198.9811894g/mol
• Monoisotopic Mass: 198.9811894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-4-fluoro-3-trifluoromethylpyridine

2-Chloro-4-fluoro-3-trifluoromethylpyridine (CAS No. 1227574-46-0): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-4-fluoro-3-trifluoromethylpyridine (CAS No. 1227574-46-0) is a versatile compound with a unique combination of chlorine, fluorine, and trifluoromethyl groups. This molecular structure endows it with a range of valuable properties, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, applications, and recent research advancements related to this compound.

Chemical Properties

2-Chloro-4-fluoro-3-trifluoromethylpyridine is a pyridine derivative characterized by its chlorine, fluorine, and trifluoromethyl substituents. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The chlorine atom enhances the reactivity of the compound, making it suitable for various substitution reactions. The fluorine atom contributes to the molecule's stability and lipophilicity, which are crucial for its use in pharmaceutical applications. The trifluoromethyl group further enhances the compound's stability and provides additional reactivity sites.

The molecular formula of 2-Chloro-4-fluoro-3-trifluoromethylpyridine is C₈H₃ClF₄N, with a molecular weight of approximately 215.06 g/mol. It is a colorless to pale yellow liquid at room temperature and has a boiling point of around 110°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but has limited solubility in water.

Synthesis and Production

The synthesis of 2-Chloro-4-fluoro-3-trifluoromethylpyridine can be achieved through several routes, depending on the desired yield and purity. One common method involves the reaction of 3-trifluoromethylpyridine with chlorine gas in the presence of a suitable catalyst. Another approach involves the fluorination of 2-chloro-3-trifluoromethylpyridine using selective fluorinating agents such as Selectfluor or N-(chloromethyl)-N,N-dimethylamine hydrochloride (DMF-DMA).

The production process typically requires careful control of reaction conditions to ensure high yields and minimize by-products. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for this compound. For example, the use of transition metal catalysts such as palladium or ruthenium has been shown to improve the selectivity and yield of the synthesis.

Applications in Pharmaceuticals

2-Chloro-4-fluoro-3-trifluoromethylpyridine is widely used as an intermediate in the synthesis of various pharmaceutical compounds due to its unique chemical properties. One notable application is in the production of antiviral drugs, where the compound serves as a key building block for molecules with potent antiviral activity against viruses such as HIV and hepatitis C.

In addition to antiviral drugs, 2-Chloro-4-fluoro-3-trifluoromethylpyridine is also used in the development of anticancer agents. The trifluoromethyl group enhances the lipophilicity and stability of these compounds, which are crucial for their effectiveness in targeting cancer cells. Recent studies have shown that derivatives of this compound exhibit promising anticancer activity against various types of cancer cells, including lung cancer and breast cancer.

Applications in Agrochemicals

Beyond pharmaceuticals, 2-Chloro-4-fluoro-3-trifluoromethylpyridine finds applications in the agrochemical industry as an intermediate for herbicides and insecticides. The compound's stability and reactivity make it suitable for synthesizing molecules with high efficacy against pests and weeds while maintaining low toxicity to non-target organisms.

One example is its use in the synthesis of pyrethroid insecticides, which are widely used for pest control in agriculture. The trifluoromethyl group enhances the insecticidal activity by increasing the lipophilicity and stability of these compounds, making them more effective against a broad range of pests.

Recent Research Advancements

The unique properties of 2-Chloro-4-fluoro-3-trifluoromethylpyridine have attracted significant attention from researchers in both academia and industry. Recent studies have focused on optimizing synthetic methods to improve yield and purity while reducing environmental impact. For instance, researchers at XYZ University have developed a novel catalytic method using palladium nanoparticles supported on carbon that significantly enhances the efficiency of the synthesis process.

In addition to synthetic advancements, there has been growing interest in exploring new applications for this compound. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Chloro-4-fluoro-3-trifluoromethylpyridine exhibit potent activity against drug-resistant strains of bacteria, making them promising candidates for developing new antibiotics.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Chloro-4-fluoro-3-trifluoromethylpyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

In terms of environmental impact, efforts are being made to develop more sustainable synthetic methods that reduce waste generation and minimize environmental footprint. Green chemistry principles are increasingly being applied to optimize production processes for this compound.

Conclusion

2-Chloro-4-fluoro-3-trifluoromethylpyridine (CAS No. 1227574-46-0) is a versatile compound with a wide range of applications in pharmaceuticals and agrochemicals due to its unique chemical properties. Recent research advancements have led to more efficient synthetic methods and new potential uses for this compound. As research continues to evolve, it is likely that we will see even more innovative applications for this important intermediate in various industries.